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Compound of Interest

Compound Name: BI-749327

Cat. No.: B2540885

BI-749327 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the solubility, handling, and experimental use
of BI-749327.

Frequently Asked Questions (FAQSs)
Q1: What is the recommended solvent for dissolving BI-7493277

Al: The recommended solvent for creating stock solutions of BI-749327 is Dimethyl sulfoxide
(DMSO).

Q2: What is the maximum solubility of BI-749327 in DMSQO?

A2: The maximum solubility of BI-749327 in DMSO is 31.25 mg/mL, which is equivalent to
70.63 mM.[1][2] It is important to note that achieving this concentration may require sonication.

[2]
Q3: Are there any other organic solvents in which BI-749327 is soluble?
A3: BI-749327 is slightly soluble in Acetonitrile, with a solubility range of 0.1-1 mg/mL.[3]

Q4: How should | prepare an in vivo formulation of BI-749327?
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A4: A commonly used in vivo formulation consists of a mixture of solvents. One such protocol
involves preparing a solution with 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.
[1] For this specific formulation, a concentration of 2 mg/mL can be achieved, and sonication is
recommended.

Q5: What is the mechanism of action of BI-7493277?

A5: BI-749327 is a potent and selective antagonist of the Transient Receptor Potential
Canonical 6 (TRPCB6) ion channel. Increased TRPC6 activity is associated with pathological
conditions in cardiac and renal diseases. By inhibiting TRPC6, BI-749327 blocks calcium influx,
which in turn suppresses the activation of the Nuclear Factor of Activated T-cells (NFAT)
signaling pathway. This pathway is known to trigger pathological cardiac and renal fibrosis.

Troubleshooting Guides

Issue 1: Difficulty in dissolving BI-749327 in DMSO.

e Solution 1: Sonication. Use of an ultrasonic bath is recommended to aid in the dissolution of
BI-749327 in DMSO, especially when preparing higher concentration solutions.

e Solution 2: Use fresh, high-quality DMSO. DMSO is hygroscopic, meaning it readily absorbs
moisture from the air. The presence of water in DMSO can significantly impact the solubility
of compounds. It is recommended to use newly opened or properly stored anhydrous DMSO
for the best results.

» Solution 3: Gentle warming. If sonication is not sufficient, gentle warming of the solution may
help. However, be cautious with temperature to avoid degradation of the compound.

Issue 2: Precipitation of BI-749327 in aqueous solutions for in vitro assays.

¢ Solution 1: Check the final DMSO concentration. When diluting a DMSO stock solution into
an aqueous buffer for cell-based assays, ensure the final concentration of DMSO is low
(typically below 0.5%) to avoid solvent-induced toxicity and precipitation.

» Solution 2: Prepare fresh dilutions. It is recommended to prepare fresh dilutions of BI-
749327 for each experiment from a concentrated DMSO stock. Avoid repeated freeze-thaw
cycles of diluted aqueous solutions.
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e Solution 3: Use a suitable formulation for aqueous environments. For some in vivo or in vitro
applications requiring higher concentrations in agueous media, consider using formulations
that enhance solubility, such as those containing PEG300 and Tween-80.

Data Presentation

Table 1: Solubility of BI-749327 in Various Solvents

o Molar Equivalent
Solvent Solubility (mg/mL) (mM) Notes
m

Ultrasonic treatment is
recommended. Use of

DMSO 31.25 70.63 newly opened DMSO
is advised due to its

hygroscopic nature.

Acetonitrile 01-1 - Slightly soluble.

10% DMSO, 40% Sonication is
PEG300, 5% Tween- 2 4.52 recommended for this
80, 45% Saline in vivo formulation.

10% DMSO. 90% A clear solution is
0 , 0

Corn oil

>2.08 - obtained; saturation is

unknown.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of BI-749327 in DMSO

o Weigh out the required amount of BI-749327 powder. The molecular weight of BI-749327 is
442.43 g/mol .

e Add the appropriate volume of high-quality, anhydrous DMSO to achieve a final
concentration of 10 mM.

» Vortex the solution briefly to mix.
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e Place the vial in an ultrasonic water bath and sonicate until the compound is fully dissolved.

o Store the stock solution at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of an In Vivo Formulation of BI-749327

This protocol yields a 2 mg/mL solution of BI-749327.

Prepare a stock solution of BI-749327 in DMSO (e.g., 20 mg/mL).
 In a sterile tube, add the required volume of the DMSO stock solution.

e Sequentially add PEG300, Tween-80, and Saline to the final volume ratios of 10% DMSO,
40% PEG300, 5% Tween-80, and 45% Saline.

o Mix thoroughly after the addition of each solvent.
« If necessary, sonicate the final mixture to ensure complete dissolution.

 Itis recommended to prepare this formulation fresh on the day of use.
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Caption: BI-749327 signaling pathway.
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Caption: In vivo formulation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [BI-749327 solubility in DMSO and other organic
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2540885#hbi-749327-solubility-in-dmso-and-other-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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